Cas no 227954-90-7 (5-Isobenzofurancarbonylchloride, 1,3-dihydro-1-oxo-)

5-Isobenzofurancarbonylchloride, 1,3-dihydro-1-oxo- Properties

Names and Identifiers

• 5-Isobenzofurancarbonylchloride, 1,3-dihydro-1-oxo-
• (1-oxo-1,3-dihydroisobenzofuran-5-yl)carbonyl chloride
• 1-oxo-3H-2-benzofuran-5-carbonyl chloride
• 1,3-DIHYDRO-1-OXO-5-ISOBENZOFURANCARBONYL CHLORIDE
• 1-oxo-phthalan-5-carbonyl chloride
• 1-Oxo-phthalan-5-carbonylchlorid
• 5-chlorocarbonylphthalid
• 5-Chlorocarbonylphthalide
• 5-Isobenzofurancarbonylchloride,1,3-dihydro-1-oxo
• 227954-90-7
• 1-oxo-1,3-dihydro-2-benzofuran-5-carbonyl chloride
• 1-Oxo-1,3-dihydroisobenzofuran-5-carbonyl chloride
• DTXSID00431158
• SCHEMBL3038326
• SSQVKKGZFIVXEX-UHFFFAOYSA-N
• +Expand

• InChIKey： SSQVKKGZFIVXEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5ClO3/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3H,4H2
• SMILES： O=C(C1C=CC2C(OCC=2C=1)=O)Cl

Computed Properties

• Exact Mass: 195.99300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.9927217g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.73600
• PSA: 43.37000